Cas no 172369-18-5 (Benzamide, N,3,5-trimethyl- (9CI))

Benzamide, N,3,5-trimethyl- (9CI) structure

172369-18-5 structure

Product Name:Benzamide, N,3,5-trimethyl- (9CI)

CAS No:172369-18-5

MF:C₁₀H₁₃NO

MW:163.216322660446

CID:1022589

PubChem ID:912562

Update Time:2025-04-20

Benzamide, N,3,5-trimethyl- (9CI) Chemical and Physical Properties

Names and Identifiers

- Benzamide, N,3,5-trimethyl- (9CI)
- N,3,5-trimethylbenzamide
- CS-0293896
- AKOS008933412
- DTXSID70358742
- SCHEMBL1003295
- 172369-18-5
- Z32016578
- Inchi： 1S/C10H13NO/c1-7-4-8(2)6-9(5-7)10(12)11-3/h4-6H,1-3H3,(H,11,12)
- InChI Key： OUVOUFRXCCSSDT-UHFFFAOYSA-N
- SMILES： O=C(C1C=C(C)C=C(C)C=1)NC

Computed Properties

Exact Mass: 163.09979
Monoisotopic Mass: 163.099714038g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 12
Rotatable Bond Count: 1
Complexity: 157
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.9
Topological Polar Surface Area: 29.1Å²

Experimental Properties

PSA: 29.1

Benzamide, N,3,5-trimethyl- (9CI) Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
1PlusChem	1P00AUV7-250mg	Benzamide, N,3,5-trimethyl- (9CI)	172369-18-5		250mg	$115.00	2025-02-25
1PlusChem	1P00AUV7-1g	Benzamide, N,3,5-trimethyl- (9CI)	172369-18-5		1g	$204.00	2025-02-25
1PlusChem	1P00AUV7-5g	Benzamide, N,3,5-trimethyl- (9CI)	172369-18-5		5g	$761.00	2025-02-25
1PlusChem	1P00AUV7-25g	Benzamide, N,3,5-trimethyl- (9CI)	172369-18-5		25g	$2233.00	2025-02-25
A2B Chem LLC	AF05763-250mg	Benzamide, N,3,5-trimethyl- (9CI)	172369-18-5		250mg	$80.00	2024-04-20
A2B Chem LLC	AF05763-1g	Benzamide, N,3,5-trimethyl- (9CI)	172369-18-5		1g	$160.00	2024-04-20
A2B Chem LLC	AF05763-5g	Benzamide, N,3,5-trimethyl- (9CI)	172369-18-5		5g	$640.00	2024-04-20
A2B Chem LLC	AF05763-25g	Benzamide, N,3,5-trimethyl- (9CI)	172369-18-5		25g	$1920.00	2024-04-20

Benzamide, N,3,5-trimethyl- (9CI) Related Literature

1. An integrated system for field analysis of Cd(ii) and Pb(ii) via preconcentration using nano-TiO2/cellulose paper composite and subsequent detection with a portable X-ray fluorescence spectrometer†

Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
2. An integrated cathode and solid electrolyte via in situ polymerization with significantly reduced interface resistance†

Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
3. An amorphous Cu–In–S nanoparticle-based precursor ink with improved atom economy for CuInSe2 solar cells with 10.85% efficiency†

Green Chem., 2017,19, 1268-1277
4. An integrated microfluidic platform for sensitive and rapid detection of biological toxins†

Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
5. An intramolecular tryptophan-condensation approach for peptide stapling†

Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392

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